Cas no 1493713-31-7 (Hexanoic acid, 6-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4,4-dimethyl-)

• Product Name: Hexanoic acid, 6-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4,4-dimethyl-
• CAS No: 1493713-31-7
• MF: C₂₃H₂₇NO₄
• MW: 381.46478676796
• CID: 5263283
• Update Time: 2025-06-08

Hexanoic acid, 6-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4,4-dimethyl-
• 6-((((9h-Fluoren-9-yl)methoxy)carbonyl)amino)-4,4-dimethylhexanoic acid

• Inchi： 1S/C23H27NO4/c1-23(2,12-11-21(25)26)13-14-24-22(27)28-15-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20H,11-15H2,1-2H3,(H,24,27)(H,25,26)
• InChI Key： BYIYAQVUQOFBDO-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(C)(C)CCNC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Additional information on Hexanoic acid, 6-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4,4-dimethyl-

Hexanoic acid, 6-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4,4-dimethyl- (CAS No. 1493713-31-7): A Comprehensive Overview

Hexanoic acid, 6-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4,4-dimethyl- (CAS No. 1493713-31-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its intricate molecular structure, has been the subject of extensive research due to its potential applications in drug development and synthetic chemistry. The presence of multiple functional groups, including a fluorenylmethoxy carbonyl moiety and a dimethyl substitution on the hexanoic acid backbone, makes this compound a versatile intermediate in the synthesis of complex molecules.

The fluorenylmethoxy carbonyl group is particularly noteworthy as it serves as a protective group for amino functions in peptide synthesis. This feature is crucial in the development of peptide-based therapeutics, where protecting groups are essential to prevent unwanted side reactions during synthetic processes. The dimethyl substitution on the hexanoic acid chain enhances the compound's stability and reactivity, making it an attractive candidate for further functionalization in drug design.

In recent years, there has been a growing interest in the development of novel scaffolds for drug discovery. Hexanoic acid derivatives have been explored for their potential to act as pharmacophores in various therapeutic areas. The specific structure of Hexanoic acid, 6-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4,4-dimethyl-, with its combination of hydrophobic and polar regions, suggests that it may exhibit favorable pharmacokinetic properties. This balance between hydrophobicity and polarity is often sought after in drug molecules to ensure optimal absorption, distribution, metabolism, and excretion (ADME) profiles.

One of the most exciting applications of this compound is in the field of protease inhibition. Proteases are enzymes that play critical roles in various biological pathways and are often targeted by therapeutic agents. The fluorenylmethoxy carbonyl group can be used to selectively modify the active sites of proteases, leading to the development of potent inhibitors. For instance, studies have shown that derivatives of this compound can inhibit matrix metalloproteinases (MMPs), which are involved in tissue degradation and have implications in conditions such as cancer and inflammation.

The dimethyl substitution on the hexanoic acid chain also contributes to the compound's potential as a protease inhibitor by influencing its binding affinity and selectivity. By fine-tuning the steric environment around the active site, researchers can develop inhibitors that are more effective at targeting specific proteases while minimizing off-target effects. This level of precision is essential for developing safe and efficacious drugs.

Another area where Hexanoic acid, 6-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4,4-dimethyl-, shows promise is in the development of fluorescent probes for biological imaging. The fluorenylmethoxy moiety is known for its strong fluorescence properties, making it an excellent tool for visualizing biological processes in real-time. Researchers have utilized this compound to develop probes that can track specific proteins and enzymes within cells. These probes have been instrumental in understanding complex biological pathways and have potential applications in diagnostic tools.

The synthesis of Hexanoic acid, 6-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4,4-dimethyl-, involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the fluorenylmethoxy carbonyl group typically involves a reaction between fluorenylmethanol and a protected amino acid derivative under acidic conditions. The subsequent introduction of the dimethyl groups on the hexanoic acid chain can be achieved through alkylation reactions using appropriate alkylating agents.

Recent advances in synthetic chemistry have enabled more efficient methods for producing this compound. For example, catalytic methods have been developed that allow for the selective introduction of functional groups without unwanted side reactions. These advancements not only improve the yield but also reduce the environmental impact of synthesis by minimizing waste generation.

The chemical properties of Hexanoic acid, 6-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4,4-dimethyl-, make it an interesting candidate for further exploration in medicinal chemistry. Its ability to undergo various chemical transformations while maintaining structural integrity opens up numerous possibilities for drug design. Researchers are exploring its potential as a building block for more complex molecules with enhanced pharmacological properties.

In conclusion, Hexanoic acid, 6-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4,4-dimethyl- (CAS No. 1493713-31-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structure and functional groups make it a valuable tool for synthesizing novel drugs and diagnostic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing therapeutic strategies across various medical fields.